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For Researchers, Scientists, and Drug Development Professionals

Introduction
POLYSILICONE-13 is a silicone polymer recognized for its film-forming capabilities, primarily

utilized in the cosmetics industry as a hair conditioning agent.[1] As a member of the

polysilicone family, it is a synthetic, long-chain polymer where silicon atoms are interconnected

through oxygen bridges.[1] This structure imparts properties such as moisture resistance and

the ability to create a smooth feel on surfaces like hair and skin. This technical guide provides a

comprehensive overview of the film-forming properties of POLYSILICONE-13, including its

synthesis, mechanism of action, and the experimental protocols used to evaluate its

performance.

While specific quantitative data for POLYSILICONE-13 is not readily available in public

literature, this guide will detail the typical film-forming characteristics of similar silicone

polymers used in cosmetic and pharmaceutical applications and the established methodologies

for their evaluation.

Chemical Identity and Synthesis
Chemical Name: Siloxanes and Silicones, di-Me, hydrogen-terminated, polymers with

polyethylene-polypropylene glycol bis(2-methyl-2-propenyl)ether.

CAS Number: 158451-77-5
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POLYSILICONE-13 is synthesized through the polymerization of specific siloxane and silane

monomers. The industrial production process generally involves the following key stages:

Monomer Preparation: The foundational siloxane and silane monomers are prepared. These

are primarily derived from silicon, which is extracted from sources like sand or quartz.

Polymerization: The monomers undergo a controlled polymerization reaction to form the

POLYSILICONE-13 polymer.

Purification: The resulting polymer is purified to eliminate any residual monomers and

impurities.

Quality Control: The final product undergoes rigorous quality control to ensure it meets the

required technical specifications.

Mechanism of Film Formation
Upon application to a substrate, such as a hair strand, POLYSILICONE-13, typically delivered

from a solvent or emulsion base, forms a thin, flexible, and protective film. The mechanism of

film formation involves the evaporation of the carrier solvent, allowing the polymer chains to

coalesce and adhere to the surface. This film imparts several desirable properties, particularly

in hair care, including:

Lubricity and Reduced Friction: The silicone film smooths the hair cuticle, reducing friction

between individual hair fibers. This leads to improved combability, both wet and dry, and a

softer, more manageable feel.

Gloss and Shine: The smooth film alters the way light reflects off the hair surface, resulting in

increased gloss and a healthier appearance.

Moisture Resistance: The film can act as a barrier to moisture, helping to prevent frizz in

humid conditions.

Thermal Protection: The film can provide a degree of thermal protection from styling tools.

Quantitative Data on Film-Forming Properties
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As previously stated, specific quantitative data for the film-forming properties of

POLYSILICONE-13 are not publicly available. However, for a silicone polymer of this nature,

the following properties would be critical to characterize. The table below presents a

hypothetical range of values that might be expected for a high-performance film-forming

silicone in a cosmetic application, based on general knowledge of similar materials.

Property Typical Test Method
Expected Range for High-
Performance Silicone Film

Film Thickness
Optical Profilometry /

Ellipsometry
1 - 10 µm

Tensile Strength Uniaxial Tensile Testing 1 - 10 MPa

Elongation at Break Uniaxial Tensile Testing 100 - 500%

Young's Modulus Uniaxial Tensile Testing 0.1 - 1 GPa

Adhesion to Substrate (Hair) Microbond Test / Peel Test 5 - 20 mN/mm

Water Vapor Permeability
Water Vapor Transmission

Rate (WVTR) Testing
10 - 100 g/m²/day

Contact Angle (Hydrophobicity) Goniometry 90 - 110°

Experimental Protocols
Detailed methodologies for characterizing the film-forming properties of a polymer like

POLYSILICONE-13 are provided below.

Film Preparation for Mechanical and Permeability
Testing
A standardized, free-standing film is required for accurate measurement of tensile strength,

elongation, and water vapor permeability.

Protocol:

Prepare a solution of POLYSILICONE-13 in a suitable volatile solvent (e.g., isododecane,

cyclopentasiloxane) at a concentration of 10-20% (w/w).
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Cast the solution onto a flat, non-stick substrate (e.g., a Teflon-coated glass plate) using a

film applicator with a defined gap height to ensure uniform thickness.

Allow the solvent to evaporate completely in a controlled environment (e.g., a fume hood

with consistent temperature and humidity) for 24-48 hours.

Carefully peel the resulting film from the substrate.

Cut the film into standardized shapes (e.g., "dog-bone" shape for tensile testing) using a

precision cutter.

Tensile Strength and Elongation Measurement
This protocol determines the mechanical properties of the polymer film.

Apparatus: A universal testing machine (e.g., Instron) equipped with a suitable load cell.

Protocol:

Measure the thickness and width of the narrow section of the dog-bone shaped film

specimen.

Mount the specimen into the grips of the universal testing machine.

Apply a uniaxial tensile load at a constant rate of extension until the film breaks.

Record the load and extension data throughout the test.

Calculate tensile strength, elongation at break, and Young's modulus from the resulting

stress-strain curve.

Adhesion Testing on Hair Fibers
This protocol assesses the adherence of the polymer film to hair.

Apparatus: A micro-tensile tester.

Protocol:
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Mount a single hair fiber onto the grips of the micro-tensile tester.

Apply a small droplet of the POLYSILICONE-13 solution to the center of the hair fiber.

Allow the solvent to evaporate, forming a solid bead of the polymer on the hair.

Position the hair fiber so that a blade or plate can apply a shear force to the polymer bead.

Apply a force to the bead at a constant rate until it debonds from the hair fiber.

The force required to dislodge the bead is a measure of the adhesive strength.

Water Vapor Permeability (WVP) Measurement
This protocol evaluates the film's ability to allow moisture to pass through.

Apparatus: A water vapor transmission rate (WVTR) testing apparatus.

Protocol:

Mount the polymer film over the opening of a test cup containing a desiccant (for the

desiccant method) or distilled water (for the water method).

Seal the film to the cup to ensure that water vapor can only pass through the film.

Place the test cup in a controlled environment with a constant temperature and humidity.

Measure the weight of the cup at regular intervals over a set period.

The change in weight over time is used to calculate the water vapor transmission rate

(WVTR), typically expressed in g/m²/day.

Visualizations
Experimental Workflow Diagrams
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Film Preparation Tensile Testing Data Analysis

Prepare Polymer Solution Cast Film on Substrate Solvent Evaporation Cut 'Dog-Bone' Specimen Mount Specimen in Grips Apply Uniaxial Load Record Load vs. Extension Generate Stress-Strain Curve Calculate Tensile Strength, Elongation, Young's Modulus

Click to download full resolution via product page

Workflow for Tensile Strength Testing

Sample Preparation Microbond Test Data Analysis

Mount Single Hair Fiber Apply Polymer Droplet Solvent Evaporation Position for Shear Force Apply Force to Bead Record Debonding Force Calculate Adhesive Strength

Click to download full resolution via product page

Workflow for Adhesion Testing on Hair

Sample Preparation WVTR Measurement Data Analysis

Prepare Polymer Film Mount Film on Test Cup Seal the Film Place in Controlled Environment Measure Weight Periodically Calculate Water Vapor Transmission Rate

Click to download full resolution via product page

Workflow for Water Vapor Permeability Testing

Conclusion
POLYSILICONE-13 is a valuable film-forming polymer in the cosmetic industry, particularly for

hair conditioning applications. While specific quantitative performance data is not widely

published, its expected properties align with those of high-performance silicone polymers. The

experimental protocols detailed in this guide provide a robust framework for the comprehensive

characterization of its film-forming capabilities. Further research and supplier-provided
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technical data sheets would be necessary to obtain precise quantitative values for

POLYSILICONE-13. The methodologies and workflows presented here offer a standardized

approach for researchers and professionals in the field to evaluate this and similar materials for

their specific formulation needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

